Cas no 1807274-74-3 ()

• CAS No: 1807274-74-3
• MF: C₈H₃F₂NO
• MW: 167.112328767776
• CID: 6769471
• PubChem ID: 131212827
• Update Time: 2026-03-12

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C8H3F2NO/c9-7-2-5(4-12)1-6(3-11)8(7)10/h1-2,4H
• InChI Key： KZGAMKRGVDBDBN-UHFFFAOYSA-N
• SMILES： FC1C(=CC(C=O)=CC=1C#N)F

Computed Properties

• Exact Mass: 167.01827004g/mol
• Monoisotopic Mass: 167.01827004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 40.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives